Cas no 68901-06-4 (2-Propenoic acid,2-methyl-, 1,1'-[1,3-propanediylbis(oxy-3,1-propanediyl)] ester)

• Product Name: 2-Propenoic acid,2-methyl-, 1,1'-[1,3-propanediylbis(oxy-3,1-propanediyl)] ester
• CAS No: 68901-06-4
• MF: C₁₇H₂₈O₆
• MW: 328.400626182556
• CID: 512905
• PubChem ID: 111722
• Update Time: 2025-04-19

2-Propenoic acid,2-methyl-, 1,1'-[1,3-propanediylbis(oxy-3,1-propanediyl)] ester Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid,2-methyl-, 1,1'-[1,3-propanediylbis(oxy-3,1-propanediyl)] ester
• 1,3-propanediylbis(oxy-3,1-propanediyl) bismethacrylate
• 3-[3-[3-(2-methylprop-2-enoyloxy)propoxy]propoxy]propyl 2-methylprop-2-enoate
• 2-Propenoic acid, 2-methyl-, 1,1'-(1,3-propanediylbis(oxy-3,1-propanediyl)) ester
• 2-Propenoic acid, 2-methyl-, 1,3-propanediylbis(oxy-3,1-propanediyl) ester
• propane-1,3-diylbis(oxypropane-3,1-diyl) bis(2-methylprop-2-enoate)
• NS00036741
• 1,3-Propanediylbis(oxy-3,1-propanediyl)bismethacrylate
• DTXSID2071819
• (Propane-1,3-diylbis(oxy))bis(propane-3,1-diyl) bis(2-methylacrylate)
• SCHEMBL10314654
• 68901-06-4
• EINECS 272-648-4

• Inchi： 1S/C17H28O6/c1-14(2)16(18)22-12-6-10-20-8-5-9-21-11-7-13-23-17(19)15(3)4/h1,3,5-13H2,2,4H3
• InChI Key： QLSAVDKHKYMDCJ-UHFFFAOYSA-N
• SMILES： O(CCCOC(C(=C)C)=O)CCCOCCCOC(C(=C)C)=O

Computed Properties

• Exact Mass: 328.18864
• Monoisotopic Mass: 328.18858861g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 16
• Complexity: 353
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 71.1Ų

Experimental Properties

• PSA: 71.06